(1-Isocyanatoethyl)cyclopropane

Specification

• CAS No.: 1339932-84-1
• Molecular Formula: C6H9NO
• Molecular Weight: 111.14 g/mol
• IUPAC Name: 1-isocyanatoethylcyclopropane
• Standard InChI: InChI=1S/C6H9NO/c1-5(7-4-8)6-2-3-6/h5-6H,2-3H2,1H3
• Standard InChI Key: CCUKTYMNNZTPJT-UHFFFAOYSA-N
• SMILES: CC(C1CC1)N=C=O
• Canonical SMILES: CC(C1CC1)N=C=O

Introduction

(1-Isocyanatoethyl)cyclopropane is a chemical compound with the CAS number 1339932-84-1. It is characterized by its molecular formula C₆H₉NO and a molecular weight of 111.14 g/mol. This compound is part of a broader class of isocyanates, which are known for their reactivity and are commonly used in the synthesis of polymers and other organic compounds.

Safety Information

(1-Isocyanatoethyl)cyclopropane is classified as a hazardous substance with a signal word of "Danger." It is associated with several hazard statements, including flammability (H225), toxicity (H302, H311, H331, H334), and skin and eye irritation (H314). Precautionary measures include handling with care, avoiding inhalation, and wearing protective equipment.

Synthesis and Applications

While specific synthesis methods for (1-isocyanatoethyl)cyclopropane are not detailed in the available literature, isocyanates generally are synthesized through reactions involving amines and phosgene or its alternatives. These compounds are valuable in polymer chemistry, particularly in the production of polyurethanes and polyureas, due to their ability to react with alcohols and amines.

Safety Information

Hazard Statement	Precautionary Statement
H225 - Highly flammable liquid and vapor	P210 - Keep away from heat/sparks/open flames/hot surfaces. No smoking.
H302 - Harmful if swallowed	P301+P310+P330 - IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
H311 - Toxic in contact with skin	P302+P352+P332+P313+P362+P364 - IF ON SKIN: Wash with plenty of soap and water. Remove contaminated clothing. Rinse skin with water/shower.
H314 - Causes severe skin burns and eye damage	P305+P351+P338+P337+P313 - IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
H331 - Toxic if inhaled	P304+P340+P341 - IF INHALED: Remove person to fresh air and keep comfortable for breathing.